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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of the tinting strength of Pigment Yellow 155
(PY 155), a high-performance organic pigment, against other commonly used yellow pigments.
The information is intended to assist in the selection of appropriate colorants for various
applications, including coatings, plastics, and inks. This document outlines the experimental
protocol for determining tinting strength and presents available data to compare PY 155 with its
alternatives.

Introduction to Pigment Yellow 155

Pigment Yellow 155 is a disazo condensation pigment known for its bright, greenish-yellow
shade, excellent lightfastness, and good overall resistance properties.[1][2] It is often
considered as a replacement for chrome yellow and is noted for its high tinting strength.[1][2][3]
Tinting strength is a critical performance characteristic of a pigment, indicating its ability to
impart color to a medium. A higher tinting strength implies that a smaller amount of pigment is
required to achieve a desired color intensity, offering economic and formulation benefits.

Comparative Performance of Yellow Pigments

While direct quantitative, head-to-head comparative data for the tinting strength of Pigment
Yellow 155 against all alternatives under a single standardized test is not readily available in
public literature, this section provides a qualitative and semi-quantitative comparison based on
technical data sheets and industry publications.
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Table 1: Comparison of Properties of Selected Yellow Pigments

Pigment Pigment Pigment Pigment
Property

Yellow 155 Yellow 138 Yellow 139 Yellow 180
Chemical Class Disazo Quinophthalone Isoindoline Benzimidazolone

Shade

Greenish Yellow

Greenish Yellow

Reddish Yellow

Greenish Yellow

Tinting Strength

High. Exhibits
very high
coloring power
even at low

concentrations.

[3]

Not specified in
direct
comparison to
PY 155. Typically
rated 95-105%

vs. standard.

Not specified in
direct
comparison to
PY 155. Typically
rated 95-105%

vs. standard.

Not specified in
direct
comparison to
PY 155. Typically
rated 95-105%

vs. standard.

Excellent (7-8 on

Excellent (8 on

Excellent (8 on

Very Good (6-7

Lightfastness Blue Wool Scale) on Blue Wool
Blue Wool Scale)  Blue Wool Scale)
[1] Scale)
~180°C (Soft
) PVC), up to

Heat Resistance Up to 300°C Up to 250°C Up to 290°C
260°C (HDPE)[1]
[2]

Primary Plastics, Coatings, Plastics, Plastics, inks,

Applications coatings, inks[1] plastics, inks coatings, inks coatings

Note on Tinting Strength Data: The tinting strength values in technical data sheets are typically
presented as a percentage relative to an internal standard of the same pigment type for quality
control purposes. These values do not allow for a direct comparison of tinting strength between
different pigment chemical classes. However, descriptions for Pigment Yellow 155 consistently
refer to its "high" or "very high" tinting strength.[3]

One source provides semi-quantitative data for PY 155, stating that a concentration of 0.19% is
required to achieve 1/3 standard depth in HDPE when blended with 1% titanium dioxide,
indicating a medium to high level of tinting strength.[4]
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Experimental Protocol for Determining Tinting
Strength

The following protocol is a generalized procedure based on the principles outlined in the ASTM
D387 standard test method for the tinting strength of color pigments.

Principle

The tinting strength of a test pigment is determined by comparing the color of a dispersion of
the test pigment in a white paste with the color of a similar dispersion of a standard pigment of
the same type. The comparison can be made visually or instrumentally.

Materials and Apparatus

e Pigment Samples: Pigment Yellow 155 and alternative yellow pigments.

o White Paste: A standard white paste, typically based on titanium dioxide (TiO2) dispersed in
a suitable vehicle (e.g., linseed olil, alkyd resin).

e Vehicle: A clear, non-reactive liquid compatible with the pigments and the intended
application (e.g., linseed oil, mineral oil).

e Muller: An automatic or manual muller for dispersing the pigment.

e Analytical Balance: Accurate to 0.1 mg.

o Glass Plates or Slabs: For preparing the dispersions.

e Spatula: For mixing.

o Drawdown Bar: To create films of uniform thickness.

o Spectrophotometer or Colorimeter: For instrumental color measurement.

e Opacity Charts: For drawdown application.

Procedure
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e Preparation of the White Paste: A consistent and well-dispersed white paste is prepared or
obtained. The composition of the white paste should be recorded.

e Preparation of the Pigment Dispersions:

o Accurately weigh a specific amount of the test pigment (e.g., 0.5 g) and the standard white
paste (e.g., 10 g). The ratio of pigment to white paste should be consistent for all samples.

o Place the weighed pigment and white paste on the glass plate of the muller.
o Add a specified amount of vehicle to create a paste of suitable consistency.

o Operate the muller for a set number of revolutions (e.g., 4 x 50 revolutions) to ensure
thorough dispersion.

o Repeat this process for each pigment being tested, ensuring identical preparation
conditions.

o Sample Preparation for Evaluation:

o Using a drawdown bar, apply a film of each pigment dispersion onto an opacity chart. The
films should be of uniform thickness and placed side-by-side for direct comparison.

o Evaluation:

o Visual Assessment: Visually compare the color strength of the test pigment drawdown to
the standard. If the test pigment is stronger, it will produce a more intense color.

o Instrumental Assessment: Use a spectrophotometer or colorimeter to measure the color
coordinates (e.g., CIE Lab*) of each drawdown. The tinting strength can be calculated
based on the difference in color values between the test sample and the standard.

Calculation of Relative Tinting Strength (Instrumental
Method)

The relative tinting strength can be calculated using various formulas based on the measured
color values. A common method involves the Kubelka-Munk theory, which relates the
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reflectance of a sample to its absorption (K) and scattering (S) coefficients. The ratio of the
(K/S) values of the test sample and the standard gives the relative tinting strength.

Experimental Workflow

The following diagram illustrates the workflow for evaluating the tinting strength of pigments.
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Fig. 1: Experimental workflow for tinting strength evaluation.
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Conclusion

Pigment Yellow 155 is a high-performance organic pigment with a strong tinting power. While
direct quantitative comparisons with other high-performance yellow pigments are not widely
published, its qualitative descriptions and semi-quantitative data suggest it is a coloristically
efficient choice for many applications. For precise formulation and color matching, it is
imperative for researchers and formulators to conduct their own comparative tinting strength
studies under controlled conditions, following standardized protocols such as ASTM D387. The
selection of the most suitable yellow pigment will ultimately depend on a holistic evaluation of
its performance properties, including tinting strength, lightfastness, heat stability, and cost-
effectiveness, in the context of the specific application requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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